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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four common analytical methods for the

quantification of Disperse Red 65: High-Performance Liquid Chromatography (HPLC), UV-

Visible (UV-Vis) Spectrophotometry, Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. The objective is to furnish

researchers with the necessary data to select the most appropriate method for their specific

analytical needs.

Performance Comparison of Quantification Methods
The selection of an optimal analytical method hinges on a variety of factors, including

sensitivity, selectivity, cost, and the complexity of the sample matrix. The following table

summarizes the key performance characteristics of HPLC, UV-Vis, LC-MS/MS, and FTIR for

the quantification of Disperse Red 65, compiled from various analytical studies.
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Parameter HPLC-DAD
UV-Vis
Spectrophoto
metry

LC-MS/MS
FTIR
Spectroscopy

Linearity (R²) >0.99 >0.99 >0.99
0.9906 -

0.9998[1][2]

Limit of Detection

(LOD)

0.026 - 0.086

µg/mL[3]

~2.47 x 10⁻⁶

mol/L (for

Disperse Red 1)

[4][5]

0.02 - 1.35

ng/mL[6]

<0.0005 ppm[1]

[2]

Limit of

Quantification

(LOQ)

0.077 - 0.262

µg/mL[3]

~8.22 x 10⁻⁶

mol/L (for

Disperse Red 1)

[4][5]

0.06 - 4.09

ng/mL[6]

Not explicitly

found for

Disperse Red 65

Accuracy

(Recovery)
83.7 - 107.5%[3]

85.9 - 113% (for

Disperse Red 1)

[4]

Typically 80-

120%

Not explicitly

found for

Disperse Red 65

Precision

(%RSD)
<2% <5% <15%

Not explicitly

found for

Disperse Red 65

Selectivity Good

Moderate (Prone

to interference

from other

absorbing

species)

Excellent

Moderate (Can

be affected by

overlapping

spectral bands)

Cost Moderate Low High Moderate

Throughput Moderate High Moderate High

Experimental Workflows and Signaling Pathways
The following diagrams illustrate the typical experimental workflows for the quantification of

Disperse Red 65 using the compared analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Quantification of Disperse
Red 65]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076925#cross-validation-of-disperse-red-65-
quantification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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